![molecular formula C25H19ClN4O3S B2404036 methyl 2-(1H-benzimidazol-2-ylmethylsulfanyl)-3-[(4-chlorophenyl)methyl]-4-oxoquinazoline-7-carboxylate CAS No. 422273-78-7](/img/structure/B2404036.png)
methyl 2-(1H-benzimidazol-2-ylmethylsulfanyl)-3-[(4-chlorophenyl)methyl]-4-oxoquinazoline-7-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “methyl 2-(1H-benzimidazol-2-ylmethylsulfanyl)-3-[(4-chlorophenyl)methyl]-4-oxoquinazoline-7-carboxylate” is a complex organic molecule. It contains several functional groups including a benzimidazole, a quinazoline, and a carboxylate ester .
Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of multiple ring structures and functional groups. The benzimidazole and quinazoline moieties contribute to the rigidity of the molecule, while the carboxylate ester and sulfanyl groups add functionality .Scientific Research Applications
- Research indicates that this compound exhibits potential as an anticancer agent. Its unique structure may interfere with cancer cell growth and proliferation .
- The compound’s benzimidazole moiety suggests antimicrobial potential. It may inhibit bacterial or fungal growth .
- Some derivatives of this compound have demonstrated antagonistic activity against the angiotensin II receptor (AT1). AT1 receptors play a crucial role in blood pressure regulation and cardiovascular health .
- Similar to its AT1 receptor activity, certain derivatives exhibit antagonism against the endothelin A receptor (ET A). ET A receptors are involved in vasoconstriction and vascular remodeling .
- The compound can be selectively synthesized into quinoxaline derivatives under mild conditions. Quinoxalines have diverse applications in medicinal chemistry and materials science .
- Hemolytic activity studies have been conducted on related benzimidazole derivatives. These compounds were tested on human blood samples .
Anticancer Properties
Antimicrobial Activity
Angiotensin II Receptor Modulation
Endothelin A Receptor Inhibition
Quinoxaline Synthesis
Hemolytic Activity Investigation
Future Directions
Mechanism of Action
Target of Action
Compounds with similar structures, such as benzimidazole derivatives, have been reported to interact with various biological targets, including angiotensin ii and endothelin a receptors .
Mode of Action
The exact mode of action of this compound is currently unknown due to the lack of specific studies. Based on the structural similarity to other benzimidazole derivatives, it can be hypothesized that this compound may interact with its targets through the formation of hydrogen bonds and hydrophobic interactions .
properties
IUPAC Name |
methyl 2-(1H-benzimidazol-2-ylmethylsulfanyl)-3-[(4-chlorophenyl)methyl]-4-oxoquinazoline-7-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H19ClN4O3S/c1-33-24(32)16-8-11-18-21(12-16)29-25(30(23(18)31)13-15-6-9-17(26)10-7-15)34-14-22-27-19-4-2-3-5-20(19)28-22/h2-12H,13-14H2,1H3,(H,27,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGDIWWKJVHNOJZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(C=C1)C(=O)N(C(=N2)SCC3=NC4=CC=CC=C4N3)CC5=CC=C(C=C5)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H19ClN4O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
491.0 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 2-(1H-benzimidazol-2-ylmethylsulfanyl)-3-[(4-chlorophenyl)methyl]-4-oxoquinazoline-7-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.